Cas no 90797-60-7 (Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-)

Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo- structure
90797-60-7 structure
Product Name:Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-
CAS No:90797-60-7
MF:C10H9ClN2O4
MW:256.642461538315
CID:810201
PubChem ID:244926
Update Time:2025-04-19

Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-
    • [3-[(2-chloroacetyl)amino]phenyl]carbamoylformic acid
    • 2-[3-[(2-chloroacetyl)amino]anilino]-2-oxoacetic acid
    • 3-<Chloracetamido>-oxanilsaeure
    • NSC56262
    • 90797-60-7
    • [3-(2-Chloroacetamido)anilino](oxo)acetic acid
    • NSC-56262
    • DTXSID00288508
    • Inchi: 1S/C10H9ClN2O4/c11-5-8(14)12-6-2-1-3-7(4-6)13-9(15)10(16)17/h1-4H,5H2,(H,12,14)(H,13,15)(H,16,17)
    • InChI Key: MQRFURFCVAFAFO-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC=C(C=1)NC(C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 256.02500
  • Monoisotopic Mass: 256.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.588
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.681
  • PSA: 95.50000
  • LogP: 1.03300
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